Cas no 1807152-70-0 (Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate)

Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a nitropyridine core with a difluoromethyl group, enhancing reactivity and enabling selective functionalization. The presence of both cyano and ester moieties offers multiple sites for further derivatization, making it valuable in heterocyclic chemistry. The electron-withdrawing nitro group contributes to its role as an intermediate in nucleophilic substitution reactions. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and stability under controlled conditions. Its synthetic flexibility makes it a preferred choice for researchers in medicinal and materials chemistry.

Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate structure

1807152-70-0 structure

Product Name:Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate

CAS No:1807152-70-0

MF:C₉H₅F₂N₃O₄

MW:257.150508642197

CID:4878563

Update Time:2025-10-19

Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate
- Inchi： 1S/C9H5F2N3O4/c1-18-9(15)6-4(2-12)13-3-5(14(16)17)7(6)8(10)11/h3,8H,1H3
- InChI Key： REOWTCBUQKKLAC-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C#N)C=1C(=O)OC)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 389
XLogP3: 1.2
Topological Polar Surface Area: 109

Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029039337-250mg	Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate	1807152-70-0	95%	250mg	$999.60	2022-03-31
Alichem	A029039337-500mg	Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate	1807152-70-0	95%	500mg	$1,836.65	2022-03-31
Alichem	A029039337-1g	Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate	1807152-70-0	95%	1g	$2,837.10	2022-03-31

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Additional information on Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate

Comprehensive Overview of Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate (CAS No. 1807152-70-0)

Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate (CAS No. 1807152-70-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, which is known for its versatile applications in drug discovery and material science. The presence of functional groups such as cyano, difluoromethyl, and nitro makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for nitropyridine derivatives has surged due to their potential in developing novel therapeutics and agrochemicals. Researchers are particularly interested in the difluoromethyl group, as it can enhance the metabolic stability and bioavailability of drug candidates. The cyano group, on the other hand, is often utilized in click chemistry and other synthetic transformations. These attributes make Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate a compound of high interest in modern chemical research.

The synthesis of Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate typically involves multi-step reactions, starting from readily available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. The compound's CAS No. 1807152-70-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most frequently asked questions about this compound is its role in drug discovery. Given the increasing focus on personalized medicine and targeted therapies, researchers are exploring the potential of nitropyridine-based compounds as kinase inhibitors or antimicrobial agents. The difluoromethyl moiety, in particular, is being studied for its ability to modulate enzyme activity and improve drug efficacy.

Another area of interest is the application of Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate in agrochemical formulations. With the growing need for sustainable farming practices, scientists are investigating its use in developing next-generation pesticides and herbicides. The compound's unique structural features may contribute to enhanced pest resistance and environmental safety.

From a commercial perspective, the availability of Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate is critical for pharmaceutical and agrochemical companies. Suppliers often highlight its high purity and consistent quality to meet the stringent requirements of industrial applications. The compound's CAS No. 1807152-70-0 is frequently searched in procurement databases, reflecting its importance in the supply chain.

In conclusion, Methyl 2-cyano-4-(difluoromethyl)-5-nitropyridine-3-carboxylate (CAS No. 1807152-70-0) is a multifaceted compound with promising applications in both pharmaceutical and agrochemical industries. Its unique chemical structure and functional groups make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As the demand for innovative solutions grows, this compound is likely to remain a focal point of scientific inquiry and industrial development.